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Compound of Interest

Compound Name: Co-MOF-74

Cat. No.: B13728145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the microwave-assisted synthesis

of Cobalt-based Metal-Organic Framework-74 (Co-MOF-74), a material of significant interest

for applications ranging from gas storage and separation to catalysis and drug delivery. The

use of microwave irradiation offers a rapid and efficient alternative to conventional solvothermal

methods, often resulting in materials with enhanced properties. This document details the

synthesis protocol, presents key quantitative data, and outlines the critical parameters

influencing the final product.

Introduction to Co-MOF-74 and Microwave-Assisted
Synthesis
Co-MOF-74, also known as CPO-27-Co, is a subclass of the MOF-74 family of metal-organic

frameworks. These materials are characterized by their honeycomb-like porous structure, high

density of open metal sites, and exceptional surface areas, making them highly attractive for

various scientific and industrial applications. The framework consists of cobalt(II) ions

coordinated to 2,5-dihydroxyterephthalic acid (DHTP or DOBDC) linkers.

Conventional synthesis of MOF-74 materials typically involves solvothermal methods that can

require long reaction times, from hours to several days. Microwave-assisted synthesis has

emerged as a powerful technique to accelerate the crystallization process, often reducing

reaction times to minutes. This rapid heating can lead to the formation of smaller, more uniform
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crystals and can enhance the material's surface area and pore volume.[1][2] The microwave-

assisted approach is not only time- and energy-efficient but also allows for better control over

the nucleation and growth of the MOF crystals.[2]

Experimental Protocol: Microwave-Assisted
Synthesis of Co-MOF-74
This section details a reproducible experimental protocol for the synthesis of Co-MOF-74 using

a microwave reactor.

2.1. Materials and Reagents

Cobalt(II) acetate tetrahydrate (Co(CH₃COO)₂·4H₂O) or Cobalt(II) nitrate hexahydrate

(Co(NO₃)₂·6H₂O)

2,5-dihydroxyterephthalic acid (H₄DHTP or H₄DOBDC)

N,N-Dimethylformamide (DMF)

Ethanol (CH₃CH₂OH)

Deionized Water (H₂O)

Methanol (CH₃OH) for washing

2.2. Synthesis Procedure

Precursor Solution Preparation: In a typical synthesis, a solution of the organic linker is

prepared by dissolving 0.5 g of 2,5-dihydroxyterephthalic acid in a solvent mixture of 50 mL

of DMF, 50 mL of ethanol, and 50 mL of deionized water. Concurrently, 1.5 g of cobalt(II)

acetate tetrahydrate is dissolved in the same solvent mixture.

Mixing: The two solutions are combined and subjected to ultrasonic mixing to ensure the

formation of a homogeneous solution.

Microwave Irradiation: The resulting solution is transferred to a microwave reactor equipped

with a reflux condenser. The reaction mixture is then heated to 140°C and held at this
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temperature for 60 minutes with continuous stirring.

Isolation and Washing: After the reaction is complete, the mixture is allowed to cool to room

temperature. The solid product is then separated from the supernatant. To remove unreacted

precursors and solvent molecules from the pores, the product is washed with methanol. The

methanol is decanted and replaced with fresh methanol every 12 hours for a total of 36

hours.

Drying: The purified Co-MOF-74 is dried under vacuum to remove the residual solvent.

Quantitative Data Presentation
The properties of Co-MOF-74 synthesized via microwave-assisted methods can be compared

to those of its analogues and bimetallic variants. The following table summarizes key

quantitative data from various studies.

Material
Synthesis
Method

BET
Surface
Area (m²/g)

Pore
Volume
(cm³/g)

CO₂ Uptake
(mmol/g)

Reference

Co-MOF-74
Microwave-

Assisted
~1100-1300 ~0.5-0.6

5.03 (at 0°C,

1 bar)
[3]

Ni-MOF-74
Microwave-

Assisted
>1200 >0.5

3.99 (at 0°C,

1 bar)
[3]

Ni₁Co₁-MOF-

74

Microwave-

Assisted
>1500 Not Reported

8.30 (at 0°C,

1 bar)
[3]

Mg-MOF-74
Microwave-

Assisted
~1300-1500 ~0.5-0.6 Not Reported [1]

Characterization of Co-MOF-74
To confirm the successful synthesis and to characterize the properties of Co-MOF-74, several

analytical techniques are employed:

Powder X-ray Diffraction (PXRD): To verify the crystalline structure and phase purity of the

synthesized material.
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Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the

Co-MOF-74 crystals.

Thermogravimetric Analysis (TGA): To assess the thermal stability of the framework.

Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the coordination of the organic

linker to the cobalt centers.

Gas Adsorption Analysis (e.g., N₂ adsorption at 77 K): To determine the BET surface area,

pore volume, and pore size distribution.

Visualizing the Synthesis and Logical Relationships
5.1. Experimental Workflow

The following diagram illustrates the step-by-step workflow for the microwave-assisted

synthesis of Co-MOF-74.
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Microwave-assisted synthesis workflow for Co-MOF-74.
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5.2. Influence of Synthesis Parameters

The properties of the final Co-MOF-74 product are highly dependent on the synthesis

parameters. The diagram below shows the logical relationships between key parameters and

the resulting material characteristics.

Synthesis Parameters

Material Properties

Temperature
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Reaction Time
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Influence of synthesis parameters on Co-MOF-74 properties.

Conclusion
The microwave-assisted synthesis of Co-MOF-74 presents a significant advancement over

traditional methods, offering a rapid, efficient, and scalable route to this highly porous material.

By carefully controlling the synthesis parameters, researchers can tailor the properties of Co-
MOF-74 to meet the specific demands of various applications, from drug delivery systems to

advanced catalytic processes. The protocols and data presented in this guide provide a solid

foundation for the successful synthesis and characterization of Co-MOF-74 in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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